2-(4-{[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}-2-(4-fluorophenyl)-6-methylpyrimidin-5-yl)ethan-1-ol

• IUPAC Name: 2-[4-[[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy]-2-(4-fluorophenyl)-6-methylpyrimidin-5-yl]ethanol
• InChI: InChI=1S/C26H26FN3O5/c1-15-20(11-12-31)25(30-24(28-15)17-5-7-18(27)8-6-17)34-14-22-16(2)35-26(29-22)21-10-9-19(32-3)13-23(21)33-4/h5-10,13,31H,11-12,14H2,1-4H3
• InChI Key: SQSFHOARLAMLFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=C(C=C2)F)OCC3=C(OC(=N3)C4=C(C=C(C=C4)OC)OC)C)CCO
• Molecular Formula: C26H26FN3O5
• Molecular Weight: 479.5 g/mol
• CAS No.: 2549023-01-8

Description

The compound 2-(4-{[2-(2,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}-2-(4-fluorophenyl)-6-methylpyrimidin-5-yl)ethan-1-ol is a heterocyclic molecule featuring a pyrimidine core substituted with a 4-fluorophenyl group, a methyl group, and a hydroxymethyl (ethan-1-ol) chain. Additionally, a 1,3-oxazole ring, substituted with a 2,4-dimethoxyphenyl group and a methyl group, is attached via a methoxy linker. The presence of polar groups (methoxy, hydroxyl) may enhance solubility, while aromatic rings (fluorophenyl, dimethoxyphenyl) likely contribute to target binding via hydrophobic and π-π interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound	Core Structure	Substituents	Biological Activity	Synthesis	Reference
Target Compound	Pyrimidine-oxazole hybrid	4-fluorophenyl, 6-methyl, ethan-1-ol, 2,4-dimethoxyphenyl (oxazole), methyl	Hypothesized kinase inhibitor	Multi-step condensation (inferred)	—
2-[2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl]-5-[(4-fluorophenyl)methoxy]phenol	Pyrimidine	4-methoxyphenyl, 4-fluorobenzyloxy, phenol, methyl	Antiviral/cancer research (inferred)	Nucleophilic substitution
Chromenone-pyrazolo[3,4-d]pyrimidine derivative (Example 52)	Pyrazolo-pyrimidine-chromenone	4-aminophenylsulfonamide, fluoro substituents, methyl	Kinase inhibition (explicit)	Suzuki coupling
(R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}-1-phenylethanol	Triazole	4-methoxyphenyl, phenyl, thioether, phenylethanol	Antimicrobial (inferred)	Thiol addition to triazole
5-(3,5-Diaryl-4,5-dihydropyrazol-1-ylmethylene)-2-thioxothiazolidin-4-ones	Thiazolidinone-pyrazole	Diaryl groups, thioxo, methylene	Anticancer (explicit in source)	Reflux in ethanol

Key Structural and Functional Insights

Core Heterocycles: The target compound’s pyrimidine-oxazole hybrid is distinct from triazole () or thiazolidinone-pyrazole () cores. Pyrimidine-based compounds (e.g., ) are more likely to exhibit kinase inhibition due to ATP-binding site mimicry .

Substituent Effects :

• The 4-fluorophenyl group is a common feature in kinase inhibitors (e.g., ) due to its electron-withdrawing properties and metabolic stability .
• The ethan-1-ol chain may improve aqueous solubility compared to purely aromatic analogs (e.g., ).

Synthesis Complexity :

• The target compound likely requires multi-step synthesis, including oxazole formation (e.g., Hantzsch cyclization) and pyrimidine functionalization, similar to methods in and .
• Suzuki coupling () and nucleophilic substitution () are prevalent in aryl-functionalized analogs.

Biological Activity :

• While explicit data for the target compound is lacking, its structural similarity to ’s kinase inhibitor suggests comparable mechanisms. Triazole derivatives () often exhibit antimicrobial activity due to metal ion chelation .

Research Findings and Challenges

• Structural Optimization : Modifications to the oxazole’s dimethoxyphenyl group (e.g., replacing methoxy with halogens) could enhance binding affinity or selectivity .
• Synthetic Challenges : Steric hindrance from the 6-methyl pyrimidine and oxazole substituents may complicate coupling reactions, necessitating optimized catalysts (e.g., Pd-based for cross-couplings) .
• Pharmacokinetics : The hydroxyl group in ethan-1-ol may confer susceptibility to glucuronidation, reducing bioavailability. Prodrug strategies (e.g., esterification) could mitigate this .